Cas no 158561-89-8 (1H-Indole-2-carboxylic acid, 5-chloro-3-(phenylsulfonyl)-)

• Product Name: 1H-Indole-2-carboxylic acid, 5-chloro-3-(phenylsulfonyl)-
• CAS No: 158561-89-8
• MF: C₁₅H₁₀ClNO₄S
• MW: 335.762201786041
• CID: 1337368
• Update Time: 2024-08-17

1H-Indole-2-carboxylic acid, 5-chloro-3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-chloro-3-(phenylsulfonyl)-

• Inchi： 1S/C15H10ClNO4S/c16-9-6-7-12-11(8-9)14(13(17-12)15(18)19)22(20,21)10-4-2-1-3-5-10/h1-8,17H,(H,18,19)
• InChI Key： LPWYJDHPNJGHAJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(S(C2=CC=CC=C2)(=O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 335.002

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 637.7±55.0 °C(Predicted)
• PSA: 87.23
• pka: 3.48±0.30(Predicted)